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Internet listservers provide a means for professionals from all sectors of the industry and profession, to communicate and collaborate with each other, as well as other stakeholders (e.g., suppliers, academics, the general public and community members) in real time. This article highlights key Internet listservers in the field of environmental monitoring in soil contamination and remediation and how to subscribe to them. The most active and relevant listservers for environmental scientists, technologists and professionals in the soil contamination and remediation profession are the Bioremediation Discussion Group (BioGroup), Phytonet, Phytoremediation listserver, Groundwater listserver and Environmental Forensics listserver. Other observations and lessons so far from the use of Internet listservers are: (i) that moderators provide an important role in maintaining the level of quality and participation, (ii) do not underestimate the knowledge base held within these, and (iii) if not selected and managed properly, e-mail from listservers can generate an excess of e-mail and waste time.

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Pesticides in Perspective

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Foreword: ENVIROMIN 2001: International Conference on Environmental and Health Aspects of Mining, Refining and Related Industries held in South Africa in July 2001

Pesticides in Perspective

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Despite all the advances of recent years, we still know surprisingly little about the fate of pollutants in natural environments. Predicting chemical reactions in the laboratory or in a computer model is one thing; actually observing such behaviour in natural systems is quite another. But now new analytical techniques are allowing researchers to peer into real-world systems at a molecular level. In so doing they are helping to build bridges between chemistry and the emerging worlds of nanotechnology and genomics.